Cas no 2172177-78-3 (2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid)

• Product Name: 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid
• CAS No: 2172177-78-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5893112
• PubChem ID: 165861114
• Update Time: 2025-10-31

2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid
• EN300-1284680
• 2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclohexyl]acetic acid
• 2172177-78-3

• Inchi： 1S/C14H26N2O4/c1-13(2,3)20-12(19)16-14(8-11(17)18)6-4-5-10(7-14)9-15/h10H,4-9,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： JJKUKKZQZRZVSG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCCC(CN)C1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid

Comprehensive Overview of 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid (CAS No. 2172177-78-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and biochemical research, 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid (CAS No. 2172177-78-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclohexylacetic acid backbone and tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals frequently search for terms like "Boc-protected amino acids", "peptide coupling reagents", and "CAS 2172177-78-3 applications", reflecting its relevance in modern synthetic chemistry.

The structural features of this compound include a cyclohexyl ring functionalized with an aminomethyl group and a carboxylic acid moiety, making it a versatile building block for drug discovery. The presence of the Boc group enhances its stability during synthetic processes, a property highly valued in the production of biologically active compounds. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable peptide synthesis" and "eco-friendly protecting groups".

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize CAS 2172177-78-3, ensuring purity and consistency for research applications. The compound's chiral centers make it particularly valuable for studying stereoselective reactions, a topic frequently queried in academic circles. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in laboratories focusing on therapeutic peptide development.

In the context of personalized medicine and bioconjugation, this molecule's derivatives show promise for targeted drug delivery systems. Industry reports highlight growing demand for custom synthetic intermediates, with 2172177-78-3 serving as a key starting material for innovative biologics. The compound's stability profile and water solubility parameters are often discussed in forums exploring "improved drug formulations" and "enhanced bioavailability" strategies.

Quality control standards for 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid adhere to strict GMP guidelines, particularly for applications in clinical research. Storage recommendations typically suggest cool, dry conditions to maintain the integrity of both the Boc group and carboxylic acid functionality. These handling protocols respond to common search queries about "amine-protected compound storage" and "long-term stability of synthetic intermediates".

Emerging applications in proteomics research and enzyme inhibitor design have further expanded the utility of this compound. Its molecular architecture allows for strategic modifications at both the amine and acid sites, enabling creation of diverse structure-activity relationship (SAR) libraries. This flexibility addresses the pharmaceutical industry's need for lead compound optimization, a subject generating substantial online discussion among medicinal chemists.

The synthesis of CAS 2172177-78-3 typically involves multi-step organic transformations with careful attention to reaction selectivity. Process chemists frequently investigate alternative protecting group strategies and atom-economical routes, reflecting the broader shift toward cost-effective pharmaceutical manufacturing. These developments correspond with trending searches for "scalable synthetic methods" and "process intensification techniques" in chemical production.

From a regulatory perspective, 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclohexylacetic acid falls within standard compliance frameworks for research chemicals. Safety data sheets emphasize proper laboratory handling procedures, particularly regarding pH-sensitive functional groups. These guidelines answer frequent queries about "safe handling of synthetic intermediates" while maintaining compliance with international chemical safety standards.

Future research directions may explore the compound's potential in biomaterial engineering and smart drug release systems, areas generating significant scientific interest. The intersection of computational chemistry and molecular modeling with practical synthesis of such building blocks represents another growing field, as evidenced by increasing searches for "in silico peptide design" and "predictive synthesis planning" tools.